Cas no 1997990-29-0 (2-bromo-1-(5-bromopyridin-3-yl)ethan-1-ol)

• Product Name: 2-bromo-1-(5-bromopyridin-3-yl)ethan-1-ol
• CAS No: 1997990-29-0
• MF: C₇H₇Br₂NO
• MW: 280.944580316544
• CID: 5906983
• PubChem ID: 165715010
• Update Time: 2025-05-20

2-bromo-1-(5-bromopyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(5-bromopyridin-3-yl)ethan-1-ol
• 1997990-29-0
• EN300-1909102

• Inchi： 1S/C7H7Br2NO/c8-2-7(11)5-1-6(9)4-10-3-5/h1,3-4,7,11H,2H2
• InChI Key： YIRFDTMMZWMLRB-UHFFFAOYSA-N
• SMILES： BrCC(C1C=NC=C(C=1)Br)O

Computed Properties

• Exact Mass: 280.88739g/mol
• Monoisotopic Mass: 278.88944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-bromo-1-(5-bromopyridin-3-yl)ethan-1-ol

Comprehensive Overview of 2-Bromo-1-(5-Bromopyridin-3-yl)ethan-1-ol (CAS No. 1997990-29-0)

2-Bromo-1-(5-bromopyridin-3-yl)ethan-1-ol (CAS No. 1997990-29-0) is a brominated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name or CAS number, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring both a bromopyridine moiety and a bromoethanol group, makes it a versatile building block in organic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and material science.

The growing demand for halogenated pyridine derivatives like 2-bromo-1-(5-bromopyridin-3-yl)ethan-1-ol is driven by their role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in creating complex molecules for pharmaceuticals and electronic materials. With the rise of AI-driven drug discovery and green chemistry, this compound has gained attention for its efficiency in modular synthesis. Users often search for "synthesis of bromopyridine derivatives" or "applications of 2-bromo-1-(5-bromopyridin-3-yl)ethan-1-ol," reflecting its relevance in modern research.

From a structural perspective, 2-bromo-1-(5-bromopyridin-3-yl)ethan-1-ol exhibits interesting reactivity due to the presence of two bromine atoms at distinct positions. The 5-bromopyridin-3-yl group enhances its electrophilic character, while the 2-bromoethanol segment allows for further functionalization. This dual functionality makes it a valuable precursor for designing heterocyclic compounds, which are widely explored in medicinal chemistry and catalysis. Recent publications highlight its utility in constructing kinase inhibitors and antiviral agents, aligning with trends in precision medicine.

In the context of sustainable chemistry, researchers are investigating eco-friendly methods to synthesize 2-bromo-1-(5-bromopyridin-3-yl)ethan-1-ol. Topics like "solvent-free bromination" and "catalytic bromopyridine synthesis" are frequently queried in academic databases, indicating a shift toward greener protocols. The compound’s stability under mild conditions also makes it suitable for high-throughput screening and combinatorial chemistry, further expanding its industrial appeal.

Analytical characterization of CAS No. 1997990-29-0 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent requirements of pharmaceutical intermediates. Additionally, its compatibility with automated synthesis platforms has positioned it as a candidate for machine learning-assisted molecular design, a hot topic in cheminformatics.

In summary, 2-bromo-1-(5-bromopyridin-3-yl)ethan-1-ol (CAS No. 1997990-29-0) is a multifaceted compound with broad applicability in drug development and material science. Its synergy with emerging technologies like AI in chemistry and green synthesis underscores its importance in contemporary research. As interest in halogenated building blocks continues to grow, this compound remains a focal point for innovation.